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Compound of Interest

Compound Name: AC-261066

Cat. No.: B1665382

For laboratory professionals engaged in drug development and scientific research, the proper
handling and disposal of chemical compounds is a critical component of maintaining a safe and
compliant work environment. This guide provides essential safety and logistical information for
the proper disposal of AC-261066, a potent and selective retinoic acid receptor beta2 (RAR(B2)
agonist.

Immediate Safety and Handling Protocols

Before proceeding with disposal, it is imperative to handle AC-261066 with the appropriate
safety measures. While some safety data sheets (SDS) indicate that AC-261066 is not
classified as a hazardous substance according to the Globally Harmonized System (GHS), it is
crucial to follow standard laboratory safety practices.[1]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles, and a lab coat.[2] In cases where dust formation is possible,
respiratory protection should be worn.[2]

Handling: Avoid direct contact with skin and eyes.[2] Measures should be taken to prevent the
formation of dust and aerosols.[2] Ensure adequate ventilation in the handling area.[2]

Storage: AC-261066 should be stored in a tightly sealed container in a dry and well-ventilated
area.[2] Recommended storage is at room temperature.[2]

Step-by-Step Disposal Procedures
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The disposal of AC-261066 and its containers must be conducted in accordance with local,
state, and federal regulations. The following steps provide a general guideline based on
available safety data.

o Assess the Quantity: The recommended disposal method may vary based on the amount of
waste. Smaller quantities may have different disposal routes than larger amounts.[1]

o Waste Collection:

o Solid Waste: For solid AC-261066, carefully sweep up the material, avoiding dust
generation, and place it in a suitable, closed container labeled for chemical waste.[2]

o Solutions: Unused solutions of AC-261066 should be collected in a sealed, properly
labeled waste container. Do not pour solutions down the drain.[2]

o Contaminated Materials: Any materials, such as pipette tips, gloves, or weighing paper,
that have come into contact with AC-261066 should be considered contaminated and
disposed of as chemical waste.

o Labeling: Clearly label all waste containers with the name "AC-261066" and any other
identifiers required by your institution's waste management program.

e Consult with EHS: Contact your institution's Environmental Health and Safety (EHS)
department to determine the specific disposal protocol. They will provide guidance on the
appropriate waste stream and arrange for pickup and disposal by a licensed chemical waste
contractor.

o Packaging for Disposal: For uncleaned packaging, disposal must be conducted according to
official regulations.[1]

Important Consideration: While one safety data sheet suggests that smaller quantities can be
disposed of with household waste, this should be verified with your institution's EHS
department, as regulations can vary significantly.[1] It is generally recommended to treat all
research chemicals as hazardous waste unless explicitly advised otherwise by a qualified
safety professional.

Chemical and Physical Properties of AC-261066
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A summary of the key quantitative data for AC-261066 is provided in the table below for easy

reference.

Property Value Reference
Molecular Formula C17H20FNO4S [3]
Molecular Weight 353.41 g/mol [3]

CAS Number 870773-76-5 [3]

Purity >98% [3]
Solubility Soluble to 100 mM in DMSO 3]

and ethanol
Appearance Solid/Powder
Storage Temperature Room Temperature [3]

Disposal Decision Workflow

The following diagram illustrates a logical workflow for making decisions regarding the proper
disposal of AC-261066.
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Caption: Decision workflow for the proper disposal of AC-261066.
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By adhering to these guidelines and consulting with your institution's safety professionals, you
can ensure the safe and compliant disposal of AC-261066, contributing to a secure research
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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